Cas no 309947-09-9 (1-Bromo-4-allyloxy-3-methylbenzene)

1-Bromo-4-allyloxy-3-methylbenzene is a brominated aromatic compound featuring an allyloxy substituent, making it a versatile intermediate in organic synthesis. Its molecular structure, combining a reactive bromine atom with an allyl ether group, allows for selective functionalization in cross-coupling reactions, such as Suzuki or Heck couplings, as well as nucleophilic substitutions. The methyl group at the 3-position enhances steric and electronic modulation, facilitating tailored reactivity in complex molecule construction. This compound is particularly useful in pharmaceutical and agrochemical research, where precise aromatic functionalization is required. Its stability under standard conditions ensures reliable handling and storage, while its well-defined reactivity profile supports reproducible synthetic outcomes.
1-Bromo-4-allyloxy-3-methylbenzene structure
309947-09-9 structure
Product Name:1-Bromo-4-allyloxy-3-methylbenzene
CAS No:309947-09-9
MF:C10H11BrO
MW:227.097742319107
CID:5902839
PubChem ID:21873209
Update Time:2026-03-11

1-Bromo-4-allyloxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-4-allyloxy-3-methylbenzene
    • Benzene, 4-bromo-2-methyl-1-(2-propen-1-yloxy)-
    • DFMLMQUBXUWVIW-UHFFFAOYSA-N
    • 309947-09-9
    • Allyloxy-4-bromo-2-methyl-benzene
    • 1-Allyloxy-4-bromo-2-methyl-benzene
    • 1-(allyloxy)-4-bromo-2-methylbenzene
    • SCHEMBL4016055
    • MDL: MFCD18263528
    • Inchi: 1S/C10H11BrO/c1-3-6-12-10-5-4-9(11)7-8(10)2/h3-5,7H,1,6H2,2H3
    • InChI Key: DFMLMQUBXUWVIW-UHFFFAOYSA-N
    • SMILES: C1(OCC=C)=CC=C(Br)C=C1C

Computed Properties

  • Exact Mass: 225.99933g/mol
  • Monoisotopic Mass: 225.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 147
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 9.2Ų

1-Bromo-4-allyloxy-3-methylbenzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB429501-1 g
1-Bromo-4-allyloxy-3-methylbenzene; .
309947-09-9
1g
€602.60 2023-06-16
abcr
AB429501-5 g
1-Bromo-4-allyloxy-3-methylbenzene; .
309947-09-9
5g
€1258.60 2023-06-16
abcr
AB429501-1g
1-Bromo-4-allyloxy-3-methylbenzene; .
309947-09-9
1g
€1338.10 2025-02-19
abcr
AB429501-5g
1-Bromo-4-allyloxy-3-methylbenzene; .
309947-09-9
5g
€1258.60 2023-09-04
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652752-1g
1-(Allyloxy)-4-bromo-2-methylbenzene
309947-09-9 98%
1g
¥5392.00 2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1652752-5g
1-(Allyloxy)-4-bromo-2-methylbenzene
309947-09-9 98%
5g
¥13671.00 2024-08-02

Additional information on 1-Bromo-4-allyloxy-3-methylbenzene

Introduction to 1-Bromo-4-allyloxy-3-methylbenzene (CAS No. 309947-09-9)

1-Bromo-4-allyloxy-3-methylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 309947-09-9, is a significant intermediate in the field of organic synthesis and pharmaceutical research. This compound, featuring a brominated aromatic ring substituted with an allyloxy group and a methyl group, has garnered attention due to its versatile structural framework, which makes it a valuable precursor in the development of various bioactive molecules.

The structural motif of 1-Bromo-4-allyloxy-3-methylbenzene consists of a benzene ring that is brominated at the 1-position, allyloxyated at the 4-position, and methylated at the 3-position. This specific arrangement of functional groups imparts unique reactivity, enabling its use in diverse synthetic transformations. The presence of the bromine atom allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures. Additionally, the allyloxy group can participate in various organic reactions, including addition reactions and etherifications, broadening its synthetic utility.

In recent years, 1-Bromo-4-allyloxy-3-methylbenzene has been explored in the context of drug discovery and medicinal chemistry. Its structural features make it a promising scaffold for designing novel compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory activity against specific biological targets. The benzene core is a common structural element in many pharmacologically active agents, and modifications at the ortho and para positions can fine-tune the pharmacokinetic and pharmacodynamic properties of the resulting compounds.

One notable area of research involving 1-Bromo-4-allyloxy-3-methylbenzene is its application in the synthesis of small-molecule inhibitors targeting enzymes involved in inflammatory pathways. Inflammation is a hallmark of numerous diseases, including cancer and autoimmune disorders, making it a high-priority area for drug development. Researchers have leveraged the reactivity of this compound to create derivatives that interfere with key signaling molecules, thereby modulating inflammatory responses. Preliminary studies suggest that certain analogs derived from 1-Bromo-4-allyloxy-3-methylbenzene exhibit promising anti-inflammatory effects in vitro.

The allyloxy group in 1-Bromo-4-allyloxy-3-methylbenzene also plays a crucial role in its biological activity. Allyl ethers are known to exhibit various biological functions, including antimicrobial and anti-cancer properties. By incorporating this moiety into drug-like molecules, chemists can enhance their interaction with biological targets and improve their overall efficacy. Furthermore, the methyl group at the 3-position contributes to steric hindrance and electronic effects that can influence the binding affinity of derived compounds to their intended receptors.

Advances in synthetic methodologies have further expanded the potential applications of 1-Bromo-4-allyloxy-3-methylbenzene. Modern techniques such as flow chemistry and microwave-assisted synthesis have enabled more efficient and scalable production of this intermediate. These innovations not only reduce reaction times but also improve yields, making it more feasible for industrial-scale applications. The ability to rapidly produce high-quality 1-Bromo-4-allyloxy-3-methylbenzene ensures that researchers can focus on downstream applications without being hindered by synthetic limitations.

The compound's role extends beyond pharmaceuticals into materials science and agrochemicals. Its structural versatility allows for the design of novel polymers and specialty chemicals with tailored properties. For example, derivatives of 1-Bromo-4-allyloxy-3-methylbenzene have been investigated as monomers for polymerization, leading to materials with enhanced thermal stability or biodegradability. In agrochemicals, such compounds can serve as precursors for developing new pesticides or herbicides that are more effective and environmentally friendly.

Future research directions for 1-Bromo-4-allyloxy-3-methylbenzene may include exploring its potential in photodynamic therapy (PDT) and other light-based medical treatments. The aromatic system can be engineered to absorb specific wavelengths of light, generating reactive oxygen species that selectively target diseased cells. By incorporating functional groups that enhance photophysical properties, scientists aim to develop more efficient PDT agents based on derivatives of this compound.

In conclusion,1-Bromo-4-allyloxy-3-methylbenzene (CAS No. 309947-09-9) is a multifaceted intermediate with broad applications across multiple scientific disciplines. Its unique structural features enable diverse synthetic pathways and biological activities, making it a cornerstone in modern chemical research. As methodologies continue to evolve, the potential uses for this compound will undoubtedly expand, driving innovation in pharmaceuticals, materials science, and beyond.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.